Cas no 2138257-27-7 ((4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride)

• Product Name: (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride
• CAS No: 2138257-27-7
• MF: C₆H₈BrFN₂O₂S
• MW: 271.107322692871
• CID: 5790976
• PubChem ID: 165872642
• Update Time: 2025-10-12

(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729416
• 2138257-27-7
• (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride

• Inchi： 1S/C6H8BrFN2O2S/c1-4-6(7)5(10(2)9-4)3-13(8,11)12/h3H2,1-2H3
• InChI Key： ZSNQWOUOUWVTCF-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1CS(=O)(=O)F

Computed Properties

• Exact Mass: 269.94739g/mol
• Monoisotopic Mass: 269.94739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Additional information on (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride

Introduction to (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride (CAS No. 2138257-27-7)

(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride) is a specialized chemical compound with significant applications in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2138257-27-7, has garnered attention due to its unique structural properties and versatile reactivity. Its molecular structure, featuring a brominated pyrazole core and a methanesulfonyl fluoride substituent, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's relevance in modern chemical biology stems from its ability to participate in nucleophilic substitution reactions, particularly with amines and thiols. This reactivity allows for the efficient introduction of sulfonyl groups into target molecules, which is crucial for the development of drugs targeting specific biological pathways. Recent studies have highlighted its utility in the synthesis of protease inhibitors, where the sulfonyl fluoride moiety serves as a key pharmacophore.

One of the most compelling aspects of (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride) is its role in medicinal chemistry. Researchers have leveraged its structural features to develop novel compounds with enhanced binding affinity and selectivity. For instance, modifications of this scaffold have led to the discovery of new agents that modulate enzyme activity, offering potential therapeutic benefits in areas such as oncology and inflammation.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its ability to act as a crosslinking agent in polymer chemistry has been explored, demonstrating promise in the development of advanced materials with tailored properties. Furthermore, its incorporation into agrochemical formulations has shown potential in enhancing the efficacy of crop protection agents.

The synthesis of (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride) involves multi-step organic transformations that highlight the compound's synthetic versatility. The brominated pyrazole ring provides a handle for further functionalization, while the methanesulfonyl fluoride group ensures high reactivity under controlled conditions. This balance between stability and reactivity makes it an indispensable tool for synthetic chemists.

Recent advancements in computational chemistry have further enhanced the understanding of (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride)'s reactivity. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. These computational approaches have complemented experimental efforts, leading to more efficient synthetic strategies and improved drug candidates.

The safety profile of (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride) is another critical consideration. While it exhibits high reactivity, proper handling protocols ensure that researchers can utilize its potential without compromising safety. Storage conditions and reaction conditions are carefully optimized to maintain stability and prevent unwanted side reactions.

In conclusion, (4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl fluoride) (CAS No. 2138257-27-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in these fields. As our understanding of its properties continues to evolve, so too will its applications in advancing scientific and technological progress.